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Compound of Interest

Compound Name: 3-Hydroxy-OPC6-CoA

Cat. No.: B15550394

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following document is a hypothetical guide based on established biochemical

principles and data from related molecules. 3-Hydroxy-OPC6-CoA is a putative intermediate in

plant metabolic pathways, and the information presented herein is intended for theoretical and

research guidance purposes.

Abstract
3-Hydroxy-2-(2'(Z)-pentenyl)-cyclopentane-1-hexanoyl-Coenzyme A (3-Hydroxy-OPC6-CoA)

is a hypothesized, transient intermediate in the peroxisomal β-oxidation stage of jasmonic acid

(JA) biosynthesis. As a hydroxylated acyl-CoA derivative, it represents a critical step in the

enzymatic cascade that shortens the octanoyl side chain of the JA precursor, ultimately leading

to the formation of this vital plant hormone. This technical guide provides a comprehensive

overview of the predicted chemical properties, structure, and biological context of 3-Hydroxy-
OPC6-CoA. It includes projected physicochemical data, a detailed description of its role in the

jasmonate biosynthetic pathway, and detailed experimental protocols for its hypothetical

characterization. This document aims to serve as a foundational resource for researchers in

plant biology, biochemistry, and natural product chemistry.
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Hypothetical Chemical Properties and Structure
3-Hydroxy-OPC6-CoA is a derivative of Coenzyme A, featuring a 3-hydroxy-substituted

hexanoyl side chain attached to a cyclopentane ring with a pentenyl group. The presence of the

hydroxyl group, the long acyl chain, and the complex Coenzyme A moiety dictates its chemical

reactivity and solubility. Its structure is central to its recognition by the multifunctional enzyme

responsible for its formation and subsequent oxidation.

Data Presentation: Predicted Physicochemical
Properties
Quantitative experimental data for 3-Hydroxy-OPC6-CoA is not available. The following table

summarizes predicted values based on structurally related 3-hydroxyacyl-CoA compounds and

computational models.
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Property Predicted Value Notes

Molecular Formula C37H60N7O19P3S

Derived from the structure of 3-

Oxo-OPC6-CoA with the

addition of two hydrogens.

Molecular Weight 1031.90 g/mol
Calculated based on the

molecular formula.

Charge (at pH 7) -4

Based on the phosphate and

pyrophosphate groups of

Coenzyme A.

Predicted pKa

Multiple values due to

phosphate, amine, and

hydroxyl groups. Key values

likely around 0.9, 3.3, 6.0, and

12.6.

Similar to other Coenzyme A

derivatives.

Predicted logP -6.8

Highly polar, indicating very

low solubility in nonpolar

solvents and high solubility in

aqueous solutions.

Predicted Water Solubility > 4 g/L
Based on the high polarity and

charge of the molecule.

Role in the Jasmonic Acid Biosynthesis Pathway
3-Hydroxy-OPC6-CoA is a key intermediate in the second cycle of peroxisomal β-oxidation

that shortens the side chain of jasmonic acid precursors. This pathway is crucial for producing

jasmonic acid, a hormone that regulates plant defense against herbivores and pathogens, as

well as various developmental processes.

The formation and conversion of 3-Hydroxy-OPC6-CoA are catalyzed by a multifunctional

protein (MFP), which in Arabidopsis thaliana is identified as ABNORMAL INFLORESCENCE

MERISTEM 1 (AIM1). The process occurs in two sequential steps:
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Hydration: Acyl-CoA oxidase (ACX) first introduces a double bond into OPC-6-CoA, forming

2,3-didehydro-OPC6-CoA. The enoyl-CoA hydratase activity of the multifunctional protein

then adds a water molecule across this double bond, resulting in the formation of 3-
Hydroxy-OPC6-CoA.

Oxidation: The L-3-hydroxyacyl-CoA dehydrogenase activity of the same multifunctional

protein oxidizes the hydroxyl group of 3-Hydroxy-OPC6-CoA to a keto group. This reaction

yields 3-Oxo-OPC6-CoA (also known as 3-keto-OPC6-CoA).

This 3-Oxo-OPC6-CoA is then cleaved by 3-ketoacyl-CoA thiolase (KAT) to release acetyl-CoA

and OPC-4-CoA, which enters the final round of β-oxidation.

Visualization of the Biosynthetic Steps

Peroxisomal β-Oxidation (Cycle 2)

OPC-6-CoA 2,3-didehydro-OPC6-CoA ACX 3-Hydroxy-OPC6-CoA MFP (Hydratase) 3-Oxo-OPC6-CoA MFP (Dehydrogenase)

OPC-4-CoA

 KAT

Acetyl-CoA

Click to download full resolution via product page

Caption: Formation and conversion of 3-Hydroxy-OPC6-CoA in jasmonate biosynthesis.

Experimental Protocols
The following are detailed, hypothetical protocols for the characterization and activity

assessment of 3-Hydroxy-OPC6-CoA and its related enzymes.

Protocol 1: In Vitro Assay for 3-Hydroxyacyl-CoA
Dehydrogenase Activity
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This protocol is designed to measure the enzymatic conversion of 3-Hydroxy-OPC6-CoA to 3-

Oxo-OPC6-CoA by monitoring the reduction of NAD⁺ to NADH. This method is adapted from

assays for similar L

To cite this document: BenchChem. [A Technical Guide to the Hypothetical Intermediate: 3-
Hydroxy-OPC6-CoA]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550394/docs#a-technical-guide-to-the-
hypothetical-intermediate-3-hydroxy-opc6-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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